Cas no 2228550-06-7 (3-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol)

• Product Name: 3-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol
• CAS No: 2228550-06-7
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 6429716
• PubChem ID: 165676501
• Update Time: 2025-06-08

3-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol
• EN300-1788567
• 2228550-06-7
• 3-amino-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-ol

• Inchi： 1S/C12H21NO/c1-12(2)9-3-4-10(11(12)5-9)8(6-13)7-14/h4,8-9,11,14H,3,5-7,13H2,1-2H3
• InChI Key： VNJBEFZZTPOOJX-UHFFFAOYSA-N
• SMILES： OCC(CN)C1=CCC2CC1C2(C)C

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-{6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}propan-1-ol

3-Amino-2-{6,6-Dimethylbicyclo[3.1.1]Hept-2-en-2-yl}Propan-1-ol: A Comprehensive Overview

3-Amino-2-{6,6-Dimethylbicyclo[3.1.1]Hept-2-en-2-yl}Propan-1-ol is a unique organic compound with the CAS number No. 2228550-06-7. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its intricate bicyclic structure and potential applications in drug development. The molecule's structure, comprising a bicyclo[3.1.1]heptene ring system with a dimethyl substitution and an amino alcohol functionality, makes it a fascinating subject for both theoretical and applied research.

The bicyclo[3.1.1]heptene framework is a key structural feature of this compound, contributing to its rigidity and unique electronic properties. The dimethyl substitution at the 6-position further enhances the molecule's stability and potentially influences its bioavailability and pharmacokinetic properties. Recent studies have explored the synthesis of this compound using advanced methodologies, including ring-closing metathesis and stereoselective catalysis, which have enabled the efficient production of enantiomerically pure samples.

One of the most intriguing aspects of 3-amino-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-ol is its potential as a building block in medicinal chemistry. The compound's amino alcohol functionality makes it an attractive candidate for the development of bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. Researchers have demonstrated that this compound can serve as a scaffold for constructing small molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases.

Recent advancements in computational chemistry have also shed light on the molecular interactions of this compound with biological systems. Using techniques such as molecular docking and dynamics simulations, scientists have identified key residues in target proteins that interact with the bicyclic framework and amino alcohol group of the compound. These insights are paving the way for the rational design of more potent and selective drug candidates.

In addition to its medicinal applications, 3-amino-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1-ol has shown promise in materials science as a versatile monomer for polymer synthesis. Its rigid structure and functional groups make it suitable for forming high-performance polymers with tailored mechanical and thermal properties.

The synthesis of this compound involves multiple steps, starting from readily available starting materials such as alkenes and alcohols. Key steps include alkylation, oxidation, and cyclization, which are optimized to ensure high yields and stereochemical control. The development of scalable synthetic routes has been a focus of recent research efforts, aiming to facilitate large-scale production for industrial applications.

From an environmental perspective, researchers are also investigating the biodegradability and eco-friendly synthesis pathways for this compound. Green chemistry approaches, such as using renewable feedstocks and catalytic systems that minimize waste generation, are being explored to enhance the sustainability of its production processes.

In conclusion, 3-amino-2-{6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}propan-1–ol stands out as a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with ongoing advancements in synthesis and application research, positions it as a valuable asset in both academic and industrial settings.